Cas no 1158751-97-3 (6-Iodo-3,3-dimethylindoline)

• Product Name: 6-Iodo-3,3-dimethylindoline
• CAS No: 1158751-97-3
• MF: C₁₀H₁₂IN
• MW: 273.113454818726
• CID: 2121610
• PubChem ID: 58221307
• Update Time: 2024-03-01

6-Iodo-3,3-dimethylindoline Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-6-iodo-3,3-dimethyl-1H-Indole
• 6-iodo-3,3-dimethylindoline
• ZHNDABACTRFWLL-UHFFFAOYSA-N
• 6-iodo-3,3-dimethyl-2,3-dihydro-1H-indole
• 6-iodo-3,3-dimethyl-1,2-dihydroindole
• 6-Iodo-3,3-dimethylindoline

• Inchi： 1S/C10H12IN/c1-10(2)6-12-9-5-7(11)3-4-8(9)10/h3-5,12H,6H2,1-2H3
• InChI Key： ZHNDABACTRFWLL-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)NCC2(C)C

Computed Properties

• Exact Mass: 273.00145g/mol
• Monoisotopic Mass: 273.00145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12